Cas no 88059-57-8 (1,2,5-Oxadiazole, 3-methyl-4-(3-nitrophenyl)-)

• Product Name: 1,2,5-Oxadiazole, 3-methyl-4-(3-nitrophenyl)-
• CAS No: 88059-57-8
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 646912
• PubChem ID: 13144100
• Update Time: 2025-04-19

1,2,5-Oxadiazole, 3-methyl-4-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazole, 3-methyl-4-(3-nitrophenyl)-
• 3-methyl-4-(3-nitrophenyl)-1,2,5-oxadiazole
• 88059-57-8
• DTXSID80521647

• Inchi： 1S/C9H7N3O3/c1-6-9(11-15-10-6)7-3-2-4-8(5-7)12(13)14/h2-5H,1H3
• InChI Key： QWKOHXCUZCRORL-UHFFFAOYSA-N
• SMILES： O1N=C(C)C(C2C=CC=C(C=2)[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 205.04874109g/mol
• Monoisotopic Mass: 205.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.7Ų